69-65-8

Mannitol

In Stock

• CAS RN:
• 69-65-8

• Formula:
• C6H14O6

• InChI:
• InChI=1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4-,5-,6-/m1/s1

• InChIKey:
• FBPFZTCFMRRESA-KVTDHHQDSA-N

• D-Mannitol is an analytical reference standard categorized as an alcohol sugar that is used as an adulterant. It is commonly used as a cutting agent in heroin and cocaine. This product is intended for research and forensic applications.
  Mannitol is an osmotic diuretic with a variety of clinical applications, one of which is the reduction of intracranial pressure. It is also found to be protective against ischemic and nephrotoxic acute renal failure.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed an...

Piscidic acid

In Stock

• CAS RN:
• 469-65-8

• Formula:
• C11H12O7

• InChI:
• InChI=1S/C11H12O7/c12-7-3-1-6(2-4-7)5-11(18,10(16)17)8(13)9(14)15/h1-4,8,12-13,18H,5H2,(H,14,15)(H,16,17)

• InChIKey:
• TUODPMGCCJSJRH-UHFFFAOYSA-N

• Piscidic acid is a monocarboxylic acid and a member of benzenes.
  (2R, 3S)-Piscidic acid, also known as (2R, 3S)-piscidate or piscidic acid, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid (2R, 3S)-Piscidic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, (2R, 3S)-piscidic acid is primarily located in the cytoplasm. Outside of the human body, (2R, 3S)-piscidic acid can be found in fruits and green vegetables. This makes (2R, 3S)-piscidic acid a potential biomarker for the consumption of these food products.

2-methyl-1-(methylsulfonyl)-4-(4-nitrophenyl)piperazine

In Stock

• CAS RN:
• 5669-65-8

• Formula:
• C12H17N3O4S

• InChI:
• InChI=1S/C12H17N3O4S/c1-10-9-13(7-8-14(10)20(2,18)19)11-3-5-12(6-4-11)15(16)17/h3-6,10H,7-9H2,1-2H3

• InChIKey:
• RMCUBOLBZPKZKY-UHFFFAOYSA-N

• 2-methyl-1-(methylsulfonyl)-4-(4-nitrophenyl)piperazine is a useful research compound. Its molecular formula is C12H17N3O4S and its molecular weight is 299.35 g/mol. The purity is usually 95%.

Butobendine

• CAS RN:
• 55769-65-8

• Formula:
• C32H48N2O10

• InChI:
• InChI=1S/C32H48N2O10/c1-11-23(19-43-31(35)21-15-25(37-5)29(41-9)26(16-21)38-6)33(3)13-14-34(4)24(12-2)20-44-32(36)22-17-27(39-7)30(42-10)28(18-22)40-8/h15-18,23-24H,11-14,19-20H2,1-10H3/t23-,24-/m0/s1

• InChIKey:
• ZKSIPEYIAHUPNM-ZEQRLZLVSA-N

• Butobendine is a trihydroxybenzoic acid.

5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate

• CAS RN:
• 18369-65-8

• Formula:
• C10H14O3

• InChI:
• InChI=1S/C10H14O3/c1-7(11)13-9-4-8(12)5-10(2,3)6-9/h4H,5-6H2,1-3H3

• InChIKey:
• WGGDGBXWGGLQAW-UHFFFAOYSA-N

• 5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.

Rhodium(III) chloride trihydrate

In Stock

• CAS RN:
• 13569-65-8

• Formula:
• RhCl3* 3 H2O
  Cl3Rh * 3 H2O
  Cl3H6O3Rh

• InChI:
• InChI=1S/3ClH.3H2O.Rh/h3*1H;3*1H2;/q;;;;;;+3/p-3

• InChIKey:
• TYLYVJBCMQFRCB-UHFFFAOYSA-K

• Rhodium(III) chloride trihydrate is a useful research compound. Its molecular formula is Array and its molecular weight is 263.31 g/mol. The purity is usually 95%.

1-hydroxy-6-oxo-N-propyl-1,6-dihydropyridine-2-carboxamide

In Stock

• CAS RN:
• 521269-65-8

• Formula:
• C9H12N2O3

• 1-hydroxy-6-oxo-N-propyl-1,6-dihydropyridine-2-carboxamide is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.2. The purity is usually 95%.

2-chloro-N-[3-(4-chlorophenyl)-1,2,4-thiadiazol-5-yl]acetamide

In Stock

• CAS RN:
• 885269-65-8

• Formula:
• C10H7Cl2N3OS

• 2-chloro-N-[3-(4-chlorophenyl)-1,2,4-thiadiazol-5-yl]acetamide is a useful research compound. Its molecular formula is C10H7Cl2N3OS and its molecular weight is 288.2. The purity is usually 95%.

5-((4-Benzhydrylpiperazin-1-yl)(3-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 851969-65-8

• Formula:
• C30H31N5O2S

• InChI:
• InChI=1S/C30H31N5O2S/c1-21-31-30-35(32-21)29(36)28(38-30)27(24-14-9-15-25(20-24)37-2)34-18-16-33(17-19-34)26(22-10-5-3-6-11-22)23-12-7-4-8-13-23/h3-15,20,26-27,36H,16-19H2,1-2H3

• InChIKey:
• FLICUAYOJLBQRD-UHFFFAOYSA-N

• 5-((4-Benzhydrylpiperazin-1-yl)(3-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C30H31N5O2S and its molecular weight is 525.67. The purity is usually 95%.

2'-Methoxy-3-(2-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898769-65-8

• Formula:
• C17H18O3

• InChI:
• InChI=1S/C17H18O3/c1-19-16-9-5-3-7-13(16)11-12-15(18)14-8-4-6-10-17(14)20-2/h3-10H,11-12H2,1-2H3

• InChIKey:
• XFILYPFYHNSXGT-UHFFFAOYSA-N

• 2'-Methoxy-3-(2-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.

1-(2-((3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl)oxy)ethyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 903869-65-8

• Formula:
• C24H25ClN2O4

• InChI:
• InChI=1S/C24H25ClN2O4/c1-15-22(16-2-4-18(25)5-3-16)23(28)20-7-6-19(14-21(20)31-15)30-13-12-27-10-8-17(9-11-27)24(26)29/h2-7,14,17H,8-13H2,1H3,(H2,26,29)

• InChIKey:
• KXKDDUIFDSALCU-UHFFFAOYSA-N

• 1-(2-((3-(4-chlorophenyl)-2-methyl-4-oxo-4H-chromen-7-yl)oxy)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H25ClN2O4 and its molecular weight is 440.92. The purity is usually 95%.

6-fluoro-N-(2-methoxyphenyl)-1,3-benzothiazol-2-amine

In Stock

• CAS RN:
• 131169-65-8

• Formula:
• C14H11FN2OS

• InChI:
• InChI=1S/C14H11FN2OS/c1-18-12-5-3-2-4-10(12)16-14-17-11-7-6-9(15)8-13(11)19-14/h2-8H,1H3,(H,16,17)

• InChIKey:
• IPPYOOHKJIFCLQ-UHFFFAOYSA-N

• 6-fluoro-N-(2-methoxyphenyl)-1,3-benzothiazol-2-amine is a useful research compound. Its molecular formula is C14H11FN2OS and its molecular weight is 274.32 g/mol. The purity is usually 95%.

(1-Phenyl-1H-tetrazol-5-yl)methanamine hydrochloride

In Stock

• CAS RN:
• 107269-65-8

• Formula:
• C8H9N5

• InChI:
• InChI=1S/C8H9N5.ClH/c9-6-8-10-11-12-13(8)7-4-2-1-3-5-7;/h1-5H,6,9H2;1H

• InChIKey:
• FYVSPIVYFAYMIZ-UHFFFAOYSA-N

• (1-Phenyl-1H-tetrazol-5-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C8H9N5 and its molecular weight is 175.19 g/mol. The purity is usually 95%.

(1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazol-4-yl)(piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1014069-65-8

• Formula:
• C23H23F2N3O2

• InChI:
• InChI=1S/C23H23F2N3O2/c24-19-8-4-6-17(12-19)14-28-15-21(23(29)27-10-2-1-3-11-27)22(26-28)30-16-18-7-5-9-20(25)13-18/h4-9,12-13,15H,1-3,10-11,14,16H2

• InChIKey:
• YXZBIVYKTPGPFZ-UHFFFAOYSA-N

• (1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazol-4-yl)(piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C23H23F2N3O2 and its molecular weight is 411.453. The purity is usually 95%.

N-(2,6-difluorobenzyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 1239069-65-8

• Formula:
• C15H11F2N3O2

• InChI:
• InChI=1S/C15H11F2N3O2/c16-10-3-1-4-11(17)9(10)8-18-15(21)13-7-12(19-20-13)14-5-2-6-22-14/h1-7H,8H2,(H,18,21)(H,19,20)

• InChIKey:
• LSWQDDWYRJMLAW-UHFFFAOYSA-N

• N-(2,6-difluorobenzyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C15H11F2N3O2 and its molecular weight is 303.269. The purity is usually 95%.

4-(4-Nitrobenzoyl)isoquinoline

In Stock

• CAS RN:
• 1187169-65-8

• Formula:
• C16H10N2O3

• InChI:
• InChI=1S/C16H10N2O3/c19-16(11-5-7-13(8-6-11)18(20)21)15-10-17-9-12-3-1-2-4-14(12)15/h1-10H

• InChIKey:
• FSXLAFAJNPKRIU-UHFFFAOYSA-N

• 4-(4-Nitrobenzoyl)isoquinoline is a useful research compound. Its molecular formula is C16H10N2O3 and its molecular weight is 278.26 g/mol. The purity is usually 95%.